Cas no 115388-94-8 (Adenosine,3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI))

• Product Name: Adenosine,3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI)
• CAS No: 115388-94-8
• MF: C₃₉H₃₇N₅O₇
• MW: 687.740389585495
• CID: 130746
• PubChem ID: 84819285
• Update Time: 2025-06-10

Adenosine,3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI)
• ((2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-3-(bis(4-methoxyphenyl)(phenyl)methoxy)tetrahydrofuran-2-yl)methyl 2-phenoxyacetate
• [5-(6-aminopurin-9-yl)-3-[bis(4-methoxyphenyl)-phenylmethoxy]oxolan-2-yl]methyl 2-phenoxyacetate
• 2'-DEOXY-5'-O-DMT-N6-PHENOXYACETYLADENOSINE
• N6-Phenoxyacetyl-5 inverted exclamation marka-O-(4,4 inverted exclamation marka-dimethoxytrityl)-2 inverted exclamation marka-deoxyadenosine
• DMT-PAc-dA
• DMT-PAC-2'-dA
• PHEAC-DMT-DEOXYADENOSINE
• n6-phenoxyacetyl-5'-o-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
• 5'-O-(4,4'-DIMETHOXYTRITYL)-N6-PHENOXYACETYL-2'-DEOXYADENOSINE
• 3'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxyadenosine 5'-(phenoxyacetate)
• [(2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-3-[bis(4-methoxyphenyl)(phenyl)methoxy]oxolan-2-yl]methyl 2-phenoxyacetate
• A855680
• 115388-94-8
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-[bis(4-methoxyphenyl)-phenylmethoxy]oxolan-2-yl]methyl 2-phenoxyacetate

• MDL： MFCD00058546
• Inchi： 1S/C39H37N5O7/c1-46-29-17-13-27(14-18-29)39(26-9-5-3-6-10-26,28-15-19-30(47-2)20-16-28)51-32-21-34(44-25-43-36-37(40)41-24-42-38(36)44)50-33(32)22-49-35(45)23-48-31-11-7-4-8-12-31/h3-20,24-25,32-34H,21-23H2,1-2H3,(H2,40,41,42)/t32-,33+,34+/m0/s1
• InChI Key： NLUGRLLZQAIJEH-LBFZIJHGSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(COC1C=CC=CC=1)=O)OC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 687.26900
• Monoisotopic Mass: 687.26929854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 51
• Rotatable Bond Count: 14
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 848.8°C at 760 mmHg
• Solubility: Insuluble (3.5E-6 g/L) (25 ºC),
• PSA: 139.08000
• LogP: 5.59110

Adenosine,3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on Adenosine,3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI)

Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) (CAS No. 115388-94-8): A Comprehensive Overview

Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) (CAS No. 115388-94-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected adenosine derivative, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) is particularly noteworthy. It consists of an adenosine backbone with specific protecting groups attached to the 3' and 5' positions. The 3'-O-[bis(4-methoxyphenyl)phenylmethyl] group is a bulky protecting group that provides stability and prevents unwanted side reactions during synthesis. The 5'-(phenoxyacetate) group serves as a prodrug moiety, which can be cleaved under physiological conditions to release the active adenosine molecule. These protective groups are crucial for the successful synthesis and purification of the compound, ensuring its purity and stability.

The synthesis of Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) involves several steps, each requiring precise control over reaction conditions. The initial step typically involves the protection of the adenosine molecule at the 3' position using a bis(4-methoxyphenyl)phenylmethyl (BzOMePh) group. This is followed by deprotection at the 2' position to form the 2'-deoxy derivative. The final step involves the introduction of the phenoxyacetate group at the 5' position. Each step must be carefully optimized to ensure high yields and purity of the final product.

Recent research studies have highlighted the potential therapeutic applications of Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI). One area of particular interest is its role in modulating adenosine receptors, which are involved in various physiological processes such as neurotransmission, inflammation, and cardiovascular function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent agonist activity at A1 and A2A adenosine receptors, suggesting its potential use in treating conditions such as ischemic heart disease and neurodegenerative disorders.

Another significant application of Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) is in the field of cancer research. Studies have shown that this compound can inhibit cancer cell proliferation by interfering with key signaling pathways involved in cell growth and survival. A recent study published in *Cancer Research* reported that this compound effectively reduced tumor growth in mouse models of breast cancer by targeting adenosine receptors on cancer cells.

The biological activity of Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) extends beyond its receptor modulation properties. It has also been found to exhibit anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) has been studied for its use as a tool compound in basic research. Its ability to selectively modulate adenosine receptors makes it valuable for investigating receptor function and signaling pathways in both cellular and animal models. Researchers have used this compound to elucidate the roles of specific adenosine receptor subtypes in various physiological processes.

The safety profile of Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) is an important consideration for its potential clinical applications. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. However, further research is needed to fully understand its safety profile in humans. Clinical trials are currently underway to evaluate its efficacy and safety in treating various conditions.

In conclusion, Adenosine, 3'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-, 5'-(phenoxyacetate) (9CI) (CAS No. 115388-94-8) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or tool compound. As research continues to advance our understanding of this compound, it holds great promise for improving human health and advancing scientific knowledge.